Cas no 1219805-99-8 (Doxofylline-d6 (dimethyl-d6))
Doxofylline-d6 (dimethyl-d6) Chemical and Physical Properties
Names and Identifiers
-
- Doxofylline-d6?(dimethyl-d6)
- Doxofylline-D6
- Doxofylline-d6 (dimethyl-d6)
- Doxofylline-d
- MS-23856
- 1219805-99-8
- HY-B0004S
- 7-(1,3-dioxolan-2-ylmethyl)-1,3-bis(trideuteriomethyl)purine-2,6-dione
- CS-0128871
- F90833
-
- Inchi: 1S/C11H14N4O4/c1-13-9-8(10(16)14(2)11(13)17)15(6-12-9)5-7-18-3-4-19-7/h6-7H,3-5H2,1-2H3
- InChI Key: HWXIGFIVGWUZAO-UHFFFAOYSA-N
- SMILES: C(C1OCCO1)N1C=NC2N(C(=O)N(C([H])([H])[H])C(=O)C1=2)C([H])([H])[H]
Computed Properties
- Exact Mass: 272.13916542g/mol
- Monoisotopic Mass: 272.13916542g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 398
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 76.9Ų
Doxofylline-d6 (dimethyl-d6) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D557101-5mg |
Doxofylline-d6 (dimethyl-d6) |
1219805-99-8 | 5mg |
$ 339.00 | 2023-09-07 | ||
| TRC | D557101-10mg |
Doxofylline-d6 (dimethyl-d6) |
1219805-99-8 | 10mg |
$ 563.00 | 2023-09-07 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-O-16914-5ea |
Doxofylline D6 |
1219805-99-8 | 5ea |
¥2310.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-O-16914-10ea |
Doxofylline D6 |
1219805-99-8 | 10ea |
¥3830.00 | 2023-09-15 | ||
| MedChemExpress | HY-B0004S-1mg |
Doxofylline-d |
1219805-99-8 | ≥99.0% | 1mg |
¥1900 | 2025-04-16 | |
| Key Organics Ltd | MS-23856-1mg |
Doxofylline-d6 |
1219805-99-8 | >90% | 1mg |
£333.85 | 2025-02-09 |
Doxofylline-d6 (dimethyl-d6) Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Doxofylline-d6 (dimethyl-d6)
Doxofylline-d6 (dimethyl-d6): A Comprehensive Overview in Modern Pharmaceutical Research
Doxofylline-d6 (dimethyl-d6) is a deuterated derivative of doxofylline, a well-known methylxanthine derivative widely used in the treatment of respiratory diseases. The compound with the CAS number 1219805-99-8 has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. This introduction aims to provide a detailed exploration of Doxofylline-d6 (dimethyl-d6), its chemical properties, and its role in contemporary scientific advancements.
The molecular structure of Doxofylline-d6 (dimethyl-d6) is characterized by the presence of deuterium atoms, which replace hydrogen atoms in the original doxofylline molecule. This modification enhances the compound's stability and improves its suitability for various analytical techniques. The use of deuterated analogs is a common practice in pharmaceutical research to study metabolic pathways and drug interactions without interference from natural isotopes.
In recent years, significant research has focused on the pharmacokinetic properties of Doxofylline-d6 (dimethyl-d6). Studies have demonstrated that this deuterated derivative exhibits a longer half-life compared to its non-deuterated counterpart, making it an excellent tool for investigating drug metabolism and excretion. Additionally, the increased stability of Doxofylline-d6 (dimethyl-d6) allows for more accurate quantification in complex biological matrices, which is crucial for preclinical and clinical studies.
The application of Doxofylline-d6 (dimethyl-d6) extends beyond pharmacokinetic studies. It has been increasingly utilized in mass spectrometry-based analyses due to its high isotopic purity. This property makes it an ideal internal standard for quantifying doxofylline and its metabolites in biological samples. Recent advancements in metabolomics have highlighted the importance of such deuterated standards in unraveling the intricate metabolic networks associated with therapeutic agents.
Moreover, Doxofylline-d6 (dimethyl-d6) has shown promise in the development of novel drug formulations. Its stability and compatibility with various excipients make it a suitable candidate for inclusion in controlled-release formulations. Such formulations are designed to provide sustained therapeutic levels of the drug, thereby improving patient compliance and efficacy. Current research is exploring the potential of Doxofylline-d6 (dimethyl-d6) in combination therapies, particularly in respiratory conditions where long-term management is essential.
The safety profile of Doxofylline-d6 (dimethyl-d6) has been thoroughly evaluated through preclinical studies. These studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. However, as with any pharmaceutical agent, further clinical trials are necessary to confirm its safety and efficacy in human populations. The ongoing research efforts are focused on optimizing dosing regimens and identifying potential adverse effects that may arise from long-term use.
One of the most exciting applications of Doxofylline-d6 (dimethyl-d6) is in the field of drug discovery. Its deuterated nature makes it an excellent scaffold for designing new analogs with enhanced pharmacological properties. By leveraging computational modeling and high-throughput screening techniques, researchers are exploring how subtle modifications to the molecular structure can lead to improved therapeutic outcomes. This approach holds great promise for developing next-generation treatments for respiratory diseases and other conditions where doxofylline is currently used.
The role of Doxofylline-d6 (dimethyl-d6) as a research tool extends to academic and industrial settings alike. Universities and pharmaceutical companies are increasingly incorporating this compound into their research portfolios due to its versatility and reliability. Collaborative projects are underway to investigate its potential applications in areas such as drug delivery systems, biomarker discovery, and personalized medicine.
As our understanding of disease mechanisms continues to evolve, so does the demand for innovative tools like Doxofylline-d6 (dimethyl-d6). The ability to study drugs at a molecular level with high precision is crucial for developing targeted therapies that address the root causes of diseases. This compound exemplifies how advancements in chemical synthesis and analytical techniques can contribute to groundbreaking discoveries in medicine.
In conclusion, Doxofylline-d6 (dimethyl-d6) represents a significant advancement in pharmaceutical research. Its unique properties make it an invaluable tool for studying drug metabolism, developing novel formulations, and discovering new therapeutic agents. As research progresses, we can expect to see even broader applications of this compound, further solidifying its role as a cornerstone in modern medicinal chemistry.
1219805-99-8 (Doxofylline-d6 (dimethyl-d6)) Related Products
- 17243-70-8(1,3-Dimethyl-7-(2-(2,2,2-trichloro-1-hydroxyethoxy)ethyl)-1H-purine-2,6(3H,7H)-dione)
- 519-37-9(Etofylline)
- 62658-01-9(1H-Purine-2,6-dione, 7-(3,3-diethoxy-2-hydroxypropyl)-3,7-dihydro-1,3-dimethyl-)
- 96474-41-8(1H-Purine-2,6-dione, 7-[2-(acetyloxy)ethyl]-3,7-dihydro-1,3-dimethyl-)
- 169563-63-7(7H-Purine-7-acetic acid, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-, 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydro-7H-purin-7-yl)ethyl ester)
- 1174289-18-9(9-\u200b(1,\u200b3-\u200bDioxolan-\u200b2-\u200bylmethyl)\u200b-\u200b3,\u200b9-\u200bdihydro-\u200b1,\u200b3-\u200bdimethyl-1H-\u200bpurine-\u200b2,\u200b6-\u200bdione)
- 132560-18-0(7-(3,3-diethoxypropyl)-1-methyl-3-(2-methylpropyl)-3,7-dihydro-1H-purine-2,6-dione)
- 61379-38-2(7H-Purine-7-aceticacid, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-, 2-hydroxyethyl ester)
- 69975-86-6(Doxofylline)
- 71720-41-7(7H-Purine-7-aceticacid, 1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-, calcium salt (2:1))